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Compound of Interest

Compound Name: Pigment Yellow 176

Cat. No.: B570959 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of C.I. Pigment
Yellow 176 (CAS No. 90268-24-9), a significant disazo pigment. This document details the

synthetic pathway, experimental protocols, and key data points relevant to its preparation.

Introduction
Pigment Yellow 176 is a brilliant yellow diarylide pigment known for its good lightfastness, heat

stability, and solvent resistance, making it suitable for applications such as printing inks and

coatings.[1][2] Chemically, it is a complex disazo pigment produced through a mixed coupling

reaction. This guide will elaborate on the essential chemical transformations and procedural

details for its laboratory-scale synthesis.

Synthesis Pathway
The synthesis of Pigment Yellow 176 is a two-step process characteristic of azo pigment

production:

Diazotization: The primary aromatic diamine, 4-(4-Amino-3-chlorophenyl)-2-

chlorobenzenamine, undergoes a diazotization reaction to form a tetrazo salt. This reaction

is typically carried out in an acidic medium at low temperatures using sodium nitrite.
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Azo Coupling: The resulting tetrazo salt is then coupled with a mixture of two different

coupling agents: N-(2,4-dimethylphenyl)-3-oxobutanamide and N-(4-chloro-2,5-

dimethoxyphenyl)-3-oxobutanamide.[3] This mixed coupling results in a solid solution of

symmetrical and asymmetrical pigment molecules, which defines the final properties of

Pigment Yellow 176.[4]

The overall synthesis pathway is depicted in the following diagram:
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Starting Materials Reaction Intermediates

Final Product

4-(4-Amino-3-chlorophenyl)-
2-chlorobenzenamine Tetrazotized Diamine

 Diazotization 
 (NaNO2, HCl, 0-5 °C) 

N-(2,4-dimethylphenyl)-
3-oxobutanamide Pigment Yellow 176

N-(4-chloro-2,5-dimethoxyphenyl)-
3-oxobutanamide

 Azo Coupling 
 (Mixed Couplers, pH ~4.5) 
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Diazotization

Azo Coupling

Product Isolation

Start

Prepare Diamine Suspension in HCl

Cool to 0-5 °C

Add NaNO2 Solution

Stir for 30-60 min at 0-5 °C

Diazotization Complete

Prepare Mixed Coupler Suspension

Combine Tetrazo and Coupler Suspensions at pH 4.5

Stir until Coupling is Complete

Heat Slurry to 85-95 °C

Filter Hot Slurry

Wash with Hot Water

Dry the Pigment

Pigment Yellow 176
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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